Cas no 629666-20-2 (2,4(1H,3H)-Pyrimidinedione,1-[(2R,5S,6S)-6-hydroxy-1-oxaspiro[4.4]non-2-yl]-5-methyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-[(2R,5S,6S)-6-hydroxy-1-oxaspiro[4.4]non-2-yl]-5-methyl-
• CAS No: 629666-20-2
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• CID: 1643008
• Update Time: 2024-09-12

2,4(1H,3H)-Pyrimidinedione,1-[(2R,5S,6S)-6-hydroxy-1-oxaspiro[4.4]non-2-yl]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-[(2R,5S,6S)-6-hydroxy-1-oxaspiro[4.4]non-2-yl]-5-methyl-
• 2,4(1H,3H)-Pyrimidinedione, 1-[(2R,5S,6S)-6-hydroxy-1-oxaspiro[4.4]non-2-yl]-5-methyl-

• Inchi： 1S/C13H18N2O4/c1-8-7-15(12(18)14-11(8)17)10-4-6-13(19-10)5-2-3-9(13)16/h7,9-10,16H,2-6H2,1H3,(H,14,17,18)/t9-,10+,13-/m0/s1
• InChI Key： QRNDXONIASCKFH-CWSCBRNRSA-N
• SMILES： C1(=O)N([C@H]2CC[C@]3(CCC[C@@H]3O)O2)C=C(C)C(=O)N1

Computed Properties

• Exact Mass: 266.12674

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Melting Point: 172.3 °C (decomp)
• PSA: 78.87
• pka: 9.55±0.10(Predicted)